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Compound of Interest |

Compound Name: 2,2-Dimethoxypropionamide
CAS No.: 380482-29-1
Cat. No.: B1346490
Get Quote
. J

A Note on Chemical Identity: The query for "2,2-Dimethoxypropionamide” has been
addressed by focusing on the widely used and structurally similar reagent, 2,2-
Dimethoxypropane (DMP). While 2,2-Dimethoxypropionamide (CAS No. 380482-29-1) is a
commercially available chemical, it is a highly specialized reagent with limited documentation in
readily available scientific literature regarding synthetic protocols. Conversely, 2,2-
Dimethoxypropane (CAS No. 77-76-9), also known as acetone dimethyl acetal, is a
cornerstone reagent in synthetic chemistry. Given the context of the request for detailed
synthetic protocols, this guide will detail the applications of 2,2-Dimethoxypropane, a versatile
and extensively documented compound.

Introduction to 2,2-Dimethoxypropane (DMP)

2,2-Dimethoxypropane (DMP) is a colorless, volatile liquid derived from the condensation of
acetone and methanol[1]. Its utility in a research and development setting is primarily centered
on two key functions: as a highly efficient protecting group for 1,2- and 1,3-diols and as an
effective water scavenger in moisture-sensitive reactions[1]. Its popularity stems from the
simplicity of its reactions and the ease of removing its byproducts (acetone and methanol),
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which drives reactions to completion. DMP is also a key intermediate in the synthesis of
vitamins, carotenoids, and other fine chemicals.

Property Value

IUPAC Name 2,2-Dimethoxypropane
Synonyms Acetone dimethyl acetal, DMP
CAS Number 77-76-9

Molecular Formula CsH1202

Molar Mass 104.15 g/mol

Appearance Colorless liquid with a fruity odor
Boiling Point 83 °C (181 °F; 356 K)[1]

Density 0.847 g/cm3

Flash Point -5 °C[2]

Safety and Handling

As a Senior Application Scientist, it is imperative to stress that proper handling and safety
precautions are paramount when working with DMP.

» Hazards: DMP is a highly flammable liquid and vapor (GHS02) and poses a significant fire
risk[2][3]. It is also an irritant, causing serious eye irritation (H319), skin irritation (H315), and
potential respiratory irritation (H335)[1][2][3].

» Handling Procedures: All manipulations should be conducted within a certified chemical fume
hood. Use explosion-proof equipment and non-sparking tools[4][5]. All metal equipment
should be grounded to prevent static discharge[3]. Wear appropriate personal protective
equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves[6].

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable materials, away from heat, sparks, and open flames[3][6].
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e Incompatibilities: Avoid contact with strong acids and strong oxidizing agents[2][4]. DMP is
sensitive to moisture, which will cause it to decompose[2].

Core Application: Acetonide Protection of Diols

In multi-step synthesis, the temporary masking or "protection” of reactive functional groups is a
fundamental strategy to prevent undesired side reactions[7][8]. For molecules containing 1,2-
or 1,3-diol moieties, DMP is the reagent of choice for forming an acetonide, a robust five- or
six-membered cyclic ketal.

Causality and Mechanism

The reaction proceeds under anhydrous acidic conditions. The acid catalyst (e.qg., p-
toluenesulfonic acid, p-TsOH) protonates one of the methoxy groups of DMP, which is then
eliminated as methanol. This generates a reactive oxocarbenium ion that is readily attacked by
one of the hydroxyl groups of the diol. A subsequent intramolecular attack by the second
hydroxyl group, followed by the elimination of a second molecule of methanol, closes the cyclic
ketal. The formation of volatile byproducts (methanol and acetone from the reaction with trace
water) drives the equilibrium toward the protected product, ensuring high yields[1].

Preparation
Acid Catalyst
(p-TsOH, ~0.05 eq)
2,2-Dimethoxypropane
(DMP, 1.5-2.0 eq)
Substrate
(1,2- or 1,3-Diol)
-~ J

Further Synthetic
Transformations

Deprotection Step
(Aqueous Acid)

Protection Step
(Acetonide Formation)

Acetonide-Protected Final Product with
Intermediate Deprotected Diol

Click to download full resolution via product page

Caption: General workflow for diol protection using DMP.
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Detailed Protocol 1: Acetonide Protection of a Diol

This protocol is a generalized procedure adaptable for many 1,2- and 1,3-diol substrates.
Materials:

¢ Diol substrate (1.0 equiv)

e 2,2-Dimethoxypropane (1.5 - 2.0 equiv)

e p-Toluenesulfonic acid (p-TsOH) monohydrate (0.05 - 0.1 equiv)[9]

e Anhydrous dichloromethane (DCM) or acetone

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Brine (saturated agueous NacCl)

e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa)

e Magnetic stirrer, round-bottom flask, and standard laboratory glassware
Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the diol
substrate (1.0 equiv) in anhydrous DCM or acetone.

 To the stirred solution, add 2,2-dimethoxypropane (1.5 - 2.0 equiv)[7].

e Add the catalytic amount of p-TsOH monohydrate (0.05 - 0.1 equiv) to the mixture. A solid
addition is typically acceptable.

 Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography
(TLC) until the starting diol is consumed. Reaction times can vary from 30 minutes to several
hours.

e Upon completion, quench the reaction by adding saturated agueous NaHCOs solution
dropwise until effervescence ceases. This neutralizes the acid catalyst.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

Combine the organic layers and wash with brine to remove residual water-soluble impurities.

Dry the combined organic phase over anhydrous NazSOu4, filter, and concentrate the filtrate
under reduced pressure to yield the crude acetonide-protected product.

If necessary, purify the product by flash column chromatography on silica gel.

Core Application: Water Scavenger

DMP is an exceptionally effective dehydrating agent for water-sensitive reactions. It reacts
quantitatively and irreversibly with water under acidic catalysis to form acetone and methanol,
which can be easily removed[1]. This is particularly advantageous in reactions like
esterifications or ketalizations where water is a byproduct and its presence would reverse the
equilibrium.

2,2-Dimethoxypropane + —— H20 H* Acetone + — 2 x Methanol

Click to download full resolution via product page

Caption: Reaction of DMP with water.

Application Insight: Esterification

In the Fischer esterification of a carboxylic acid with an alcohol, DMP can be added to the
reaction mixture. It serves to remove the water that is formed, thereby driving the reaction to
completion and improving the yield of the desired ester[1].

Deprotection of Acetonides

A key feature of a good protecting group is its ease of removal under conditions that do not
affect other functional groups. The acetonide group is reliably stable under basic, nucleophilic,
and most reducing/oxidizing conditions but is readily cleaved by mild aqueous acid[7].

Detailed Protocol 2: Acidic Deprotection of an Acetonide
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Materials:

Acetonide-protected substrate (1.0 equiv)

Aqueous acid solution (e.g., 80% acetic acid in water, 1M HCI, or Trifluoroacetic acid (TFA)
in water)[7][9]

Co-solvent such as methanol or Tetrahydrofuran (THF)
Saturated aqueous sodium bicarbonate (NaHCO3) solution
Ethyl acetate or other suitable extraction solvent

Standard laboratory glassware

Procedure:

Dissolve the acetonide-protected compound in a mixture of the co-solvent (e.g., THF) and
the aqueous acid solution.

Stir the solution at room temperature. Gentle heating (e.g., to 40 °C) can be applied to
accelerate the reaction if necessary[7].

Monitor the deprotection by TLC until the starting material is consumed.

Upon completion, carefully neutralize the acid by adding saturated aqueous NaHCO3
solution until the pH is neutral or slightly basic.

Remove the bulk of the organic co-solvent (THF, methanol) under reduced pressure.
Extract the resulting agueous mixture with an organic solvent (e.g., ethyl acetate) (3x).

Combine the organic layers, wash with brine, dry over anhydrous Na=SOa, filter, and
concentrate to yield the deprotected diol.

Purify as necessary.

Conclusion
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2,2-Dimethoxypropane is an indispensable reagent in modern organic synthesis. Its efficacy as
both a robust protecting group for diols and a powerful water scavenger provides chemists with
a reliable tool for navigating complex synthetic pathways. The straightforward protocols for its
application and removal, coupled with the high efficiencies typically achieved, ensure that DMP
will remain a staple in the synthetic chemist's toolbox for the foreseeable future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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